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Compound of Interest

Compound Name: sodium oxalic acid

Cat. No.: B148030

Essential Safety and Handling Guide for Sodium
Oxalate

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling sodium oxalate. It offers
step-by-step procedural guidance for safe operations and disposal, ensuring a secure
laboratory environment.

Sodium oxalate (Na2C20a4) is a chemical compound that requires careful handling due to its
potential health hazards. It is harmful if swallowed or if it comes into contact with the skin and
may cause eye irritation.[1][2][3] Adherence to proper safety measures is crucial to minimize
risk.

Hazard Identification and Classification

Hazard Classification Description

Acute Oral Toxicity Category 4 - Harmful if swallowed.[2][3]

Acute Dermal Toxicity Category 4 - Harmful in contact with skin.[2][3]
Eye Irritation Category 2 - Causes eye irritation.[2]

Aquatic Hazard (Acute) Category 3 - Harmful to aquatic life.[1]
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Exposure Limits and Toxicological Data

While specific occupational exposure limits for sodium oxalate have not been established by
major regulatory bodies, the exposure limits for "Particulates Not Otherwise Regulated"
(PNOR) or general dust should be observed.[4]

Parameter Value Species

TWA (Time-Weighted Average)

10 mg/m3 N/A
for dust
LD50 Oral (Lethal Dose, 50%) 11160 mg/kg Rat[5][6]
LD50 Oral (Lethal Dose, 50%) 5094 mg/kg Mouse[6]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical for safety. This involves using
appropriate engineering controls and personal protective equipment (PPE).

Engineering Controls

e Ventilation: Always handle sodium oxalate in a well-ventilated area.[2][5][7][8] A certified
chemical fume hood[1] or a local exhaust ventilation system is required to minimize dust
generation and inhalation.

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling sodium oxalate:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://tsapps.nist.gov/srmext/msds/8040a-MSDS.pdf
https://shop.chemsupply.com.au/documents/SA1281CH6N.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-13691-58356f45888995.42928493
https://safety365.sevron.co.uk/substances/accessSDS/SDS-13691-58356f45888995.42928493
https://www.fishersci.com/store/msds?partNumber=S487500&countryCode=US&language=en
https://shop.chemsupply.com.au/documents/SA1281CH6N.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-SODIUM-OXALATE-CASNO-62-76-05962-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/101_180030073_SODIUMOXALATECASNO-62-76-0-MSDS.pdf
https://sds.mcmaster.ca/Sodium_Oxalate.pdf
https://www.fishersci.com/store/msds?partNumber=S487500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

Safety glasses with side-
) shields or splash-resistant Protects against dust particles
Eye/Face Protection ) ]
safety goggles. A face shield and potential splashes.

may also be required.[4][8]

Chemical-resistant gloves ) i
) ) Prevents skin contact, which
Skin Protection (e.g., PVC) and a full-length
) ) can be harmful.[1]
lab coat or protective suit.[1][8]

A NIOSH/MSHA-approved

respirator (e.g., P95 or P2 ] ]
) ) i ) Prevents inhalation of harmful
Respiratory Protection filter) is necessary when dust )
) ) o dust particles.[5]
is generated or if ventilation is

inadequate.[2][8]

Closed-toe shoes, with safety ]
Footwear Protects feet from spills.
footwear recommended.[9]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all engineering controls are operational. Read the
Safety Data Sheet (SDS) thoroughly.

e Donning PPE: Put on all required PPE as listed in the table above. Inspect gloves for any
damage before use.[1][8]

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to control dust.[1] Avoid any actions that could generate dust.[2][4][5]

o During Use: Avoid contact with skin, eyes, and clothing.[2][7] Do not eat, drink, or smoke in
the work area.[1][7]

o Post-Handling: Wash hands and face thoroughly with soap and water after handling is
complete.[1][3]

» Doffing PPE: Remove PPE carefully, avoiding contact with the outer surfaces of
contaminated items. Dispose of single-use items like gloves properly.[1]
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Storage Requirements

o Store in a tightly closed, original container.[1][2]
» Keep the container in a cool, dry, and well-ventilated area.[2][7]

» Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[5]

Emergency and Disposal Plans

Proper procedures for spills, first aid, and waste disposal are essential components of the
safety protocol.

Spill Cleanup Protocol

o Evacuate and Secure: Evacuate the immediate area and restrict access.[4]
e Ventilate: Ensure the area is well-ventilated.

o Wear PPE: Wear the appropriate PPE, including respiratory protection, before entering the
spill area.[4]

o Containment: Prevent the spill from entering drains.[1]

o Cleanup: Carefully sweep up the dry material, avoiding dust generation.[2][5] Collect the
spilled substance in a suitable, clearly labeled container for disposal.[4][5]

o Decontaminate: Clean the affected area thoroughly once the material has been removed.

First Aid Measures
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Exposure Route First Aid Procedure

Do NOT induce vomiting.[2] Rinse the mouth
Ingestion with water and immediately call a physician or

poison control center.[1][4]

Immediately remove all contaminated clothing.
) [1] Wash the affected skin with plenty of soap
Skin Contact ) o
and water.[1][5] Seek medical attention if

irritation persists or if you feel unwell.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

[2] Remove contact lenses if present and easy

to do.[5] Get immediate medical attention.[2]

Move the person to fresh air.[5][6][9] If breathing
) is difficult or has stopped, provide artificial
Inhalation I . : .
respiration and seek immediate medical

attention.[6][9]

Disposal Plan

o Waste Collection: All sodium oxalate waste and contaminated materials (e.g., gloves, wipes)
must be collected in a clearly labeled, sealed container.[5]

e Regulations: Waste must be disposed of in accordance with all local, state, and federal
regulations.[1][7] Do not mix with other waste streams.[1]

» Disposal Route: Dispose of the waste through an approved and licensed waste disposal
company.[1][2] Do not dispose of it down the drain.[1][8]

Workflow for Handling Sodium Oxalate

The following diagram illustrates the logical workflow for the safe handling and disposal of
sodium oxalate in a laboratory setting.
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Caption: Workflow for safe handling and disposal of sodium oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling sodium
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sodium-oxalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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